Cas no 1804493-77-3 (5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol
• CAS No: 1804493-77-3
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4875012
• Update Time: 2025-06-23

5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol

• Inchi： 1S/C8H5F3N2O/c9-5-1-4(2-12)6(3-14)13-7(5)8(10)11/h1,8,14H,3H2
• InChI Key： LHKWDBUJLBACFA-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(CO)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.5
• Topological Polar Surface Area: 56.9

Additional information on 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol

5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol: A Comprehensive Overview

5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol (CAS No. 1804493-77-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, and a fluorine atom, along with a hydroxymethyl group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. The cyano group and difluoromethyl substituents are believed to contribute to its high affinity and selectivity for these targets.

In addition to its enzymatic inhibition properties, 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol has also shown promising results in preclinical studies for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of several cancer cell lines, including those resistant to conventional therapies. The mechanism of action is thought to involve the disruption of key signaling pathways that regulate cell proliferation and survival.

The hydroxymethyl group in 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol provides additional opportunities for chemical modification and optimization. This functional group can be readily derivatized to introduce various substituents, thereby fine-tuning the pharmacological profile of the molecule. For example, esterification or etherification reactions can enhance the lipophilicity and bioavailability of the compound, making it more suitable for in vivo applications.

Beyond its direct therapeutic applications, 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol serves as an important building block in synthetic chemistry. Its unique combination of functional groups makes it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a key intermediate in the development of novel drug candidates targeting various diseases, including neurological disorders and infectious diseases.

The synthetic route to produce 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol has been extensively studied and optimized. A typical synthesis involves several steps, including the formation of a pyridine ring followed by selective substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have further improved the efficiency and scalability of this process, making it more accessible for large-scale production.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-methanol (CAS No. 1804493-77-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new applications and optimize its properties, underscoring its importance in modern drug discovery efforts.